Cas no 1704333-85-6 (4-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)but-3-en-2-amine)

• Product Name: 4-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)but-3-en-2-amine
• CAS No: 1704333-85-6
• MF: C₁₂H₂₁N₃
• MW: 207.315242528915
• CID: 5938203
• PubChem ID: 103091381
• Update Time: 2025-06-08

4-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)but-3-en-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)but-3-en-2-amine
• 1704333-85-6
• EN300-1827638

• Inchi： 1S/C12H21N3/c1-9(13)6-7-10-8-15(5)14-11(10)12(2,3)4/h6-9H,13H2,1-5H3/b7-6+
• InChI Key： ULDYKSKOTZKFHW-VOTSOKGWSA-N
• SMILES： N1=C(C(/C=C/C(C)N)=CN1C)C(C)(C)C

Computed Properties

• Exact Mass: 207.173547683g/mol
• Monoisotopic Mass: 207.173547683g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 43.8Ų

Additional information on 4-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)but-3-en-2-amine

Research Brief on 4-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)but-3-en-2-amine (CAS: 1704333-85-6)

The compound 4-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)but-3-en-2-amine (CAS: 1704333-85-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the unique structural features of 4-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)but-3-en-2-amine, which include a pyrazole ring and an enamine moiety. These structural elements contribute to its ability to interact with various biological targets, making it a promising candidate for the development of novel therapeutics. Computational modeling and in vitro assays have demonstrated its affinity for specific protein targets involved in inflammatory and oncogenic pathways.

One of the key advancements in the research of this compound is its optimized synthetic route. A 2023 study published in the Journal of Medicinal Chemistry detailed a high-yield, scalable synthesis of 4-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)but-3-en-2-amine, which has facilitated further pharmacological evaluations. The synthetic protocol involves a series of condensation and reduction steps, ensuring high purity and reproducibility.

In terms of biological activity, preliminary in vitro studies have shown that 4-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)but-3-en-2-amine exhibits moderate inhibitory effects on certain kinases and inflammatory mediators. These findings suggest its potential utility in treating conditions such as autoimmune diseases and certain cancers. However, further in vivo studies are required to validate these effects and assess the compound's pharmacokinetic and safety profiles.

Another area of interest is the compound's potential as a building block for more complex molecules. Researchers have explored its use in the synthesis of hybrid compounds with enhanced biological activities. For instance, coupling this amine with other pharmacophores has yielded derivatives with improved target specificity and efficacy, as reported in a recent ACS Medicinal Chemistry Letters article.

Despite these promising developments, challenges remain. The compound's stability under physiological conditions and its metabolic fate in vivo are critical areas that require further investigation. Additionally, the exact mechanisms underlying its biological effects are not yet fully understood, necessitating more detailed mechanistic studies.

In conclusion, 4-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)but-3-en-2-amine (CAS: 1704333-85-6) represents a versatile and promising scaffold in medicinal chemistry. Its unique structural properties and preliminary biological activities make it a valuable candidate for further research and development. Continued efforts in optimizing its synthesis, elucidating its mechanisms of action, and exploring its therapeutic potential are essential to fully harness its capabilities in drug discovery.